![molecular formula C26H32N4O6 B1210925 2-amino-7-methyl-6-[3-(4-morpholinyl)propyl]-5-oxo-4-(2,4,5-trimethoxyphenyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile](/img/structure/B1210925.png)
2-amino-7-methyl-6-[3-(4-morpholinyl)propyl]-5-oxo-4-(2,4,5-trimethoxyphenyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
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Overview
Description
2-amino-7-methyl-6-[3-(4-morpholinyl)propyl]-5-oxo-4-(2,4,5-trimethoxyphenyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a pyranopyridine.
Scientific Research Applications
Synthesis and Chemical Structure
- This compound belongs to a class of pyridine and fused pyridine derivatives. Its synthesis and the resulting chemical structures have been a subject of research. For instance, a study by Al-Issa (2012) explored the synthesis of various pyridine carbonitriles, which may include structures similar to the compound (Al-Issa, 2012).
Applications in Corrosion Inhibition
- Pyrazolopyridine derivatives, closely related to the compound, have been investigated for their potential as corrosion inhibitors. Dandia et al. (2013) studied such derivatives for the corrosion inhibition of mild steel in acidic environments (Dandia et al., 2013).
Structural Analysis
- The crystal structure of similar compounds has been analyzed to understand their physical and chemical properties. Ganapathy et al. (2015) conducted an X-ray crystallography study to analyze the structure of a related pyrazolopyridine derivative (Ganapathy et al., 2015).
Optical and Electronic Properties
- Studies have been conducted on the optical and electronic properties of pyranoquinoline derivatives. Zeyada et al. (2016) explored the structural and optical properties of such compounds, which are relevant in the context of material science and photovoltaics (Zeyada et al., 2016).
Synthesis for Biomedical Applications
- Elinson et al. (2018) reported on the synthesis of pyrano[3,2-c]pyridines, highlighting their potential for various biomedical applications. This indicates the compound's relevance in medical research and drug development (Elinson et al., 2018).
Green Chemistry Synthesis
- Balalaie et al. (2013) developed an environmentally friendly synthesis method for similar pyranopyridines, emphasizing the importance of sustainable chemistry in the synthesis of such compounds (Balalaie et al., 2013).
properties
Molecular Formula |
C26H32N4O6 |
---|---|
Molecular Weight |
496.6 g/mol |
IUPAC Name |
2-amino-7-methyl-6-(3-morpholin-4-ylpropyl)-5-oxo-4-(2,4,5-trimethoxyphenyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile |
InChI |
InChI=1S/C26H32N4O6/c1-16-12-22-24(26(31)30(16)7-5-6-29-8-10-35-11-9-29)23(18(15-27)25(28)36-22)17-13-20(33-3)21(34-4)14-19(17)32-2/h12-14,23H,5-11,28H2,1-4H3 |
InChI Key |
FMHUZGLCEAUEMO-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=C(C=C3OC)OC)OC)C(=O)N1CCCN4CCOCC4 |
Canonical SMILES |
CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=C(C=C3OC)OC)OC)C(=O)N1CCCN4CCOCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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